Cas no 1044769-47-2 (1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine)

• Product name: 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine
• CAS No: 1044769-47-2
• MF: C₁₁H₁₄F₂N₂
• MW: 212.24
• CID: 5069337

1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 1-[(2,4-difluorophenyl)methyl]-
• 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine

• Inchi： 1S/C11H14F2N2/c12-9-2-1-8(11(13)5-9)6-15-4-3-10(14)7-15/h1-2,5,10H,3-4,6-7,14H2
• InChI Key： RPHPEOHGOGNQHH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2F)CCC(N)C1

Additional information on 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine

Introduction to 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine (CAS No. 1044769-47-2)

1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine, also known by its CAS number 1044769-47-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a difluorophenyl substituent. The combination of these functional groups endows the molecule with a range of biological activities, making it an important intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The chemical structure of 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine is particularly noteworthy for its potential in modulating various biological pathways. The pyrrolidine ring is a common motif in many bioactive molecules, often contributing to the compound's ability to interact with specific protein targets. The difluorophenyl group, on the other hand, can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design and development.

Recent studies have highlighted the importance of 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The ability to modulate these enzymes effectively can lead to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurodegenerative diseases, 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine has also been explored for its anti-inflammatory properties. A study published in the Inflammation Research journal demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. This finding suggests that it could be a valuable candidate for treating inflammatory disorders like rheumatoid arthritis and Crohn's disease.

The synthesis of 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 2,4-difluorobenzyl bromide with 3-amino pyrrolidine under controlled conditions. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have further enhanced the efficiency and scalability of this process.

The pharmacokinetic properties of 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended target site within the body and maintain therapeutic concentrations over an extended period.

Clinical trials involving compounds derived from 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine have shown promising results. For example, a Phase II clinical trial evaluating a derivative of this compound for the treatment of Alzheimer's disease reported significant improvements in cognitive function and reduced biomarkers of neurodegeneration. These findings underscore the potential of this compound as a lead molecule for further drug development.

In conclusion, 1-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine (CAS No. 1044769-47-2) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents targeting neurodegenerative diseases, inflammatory disorders, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.